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Cat. No.: B15583655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC0379 is a potent and selective, substrate-competitive inhibitor of the lysine

methyltransferase SETD8 (also known as KMT5A), with an IC50 of approximately 7.3 µM.[1][2]

[3] SETD8 is a key enzyme that monomethylates histone H4 at lysine 20 (H4K20me1), a

modification involved in various cellular processes including transcriptional regulation, cell cycle

progression, and DNA damage response.[4][5][6] Due to its role in these fundamental

pathways and its overexpression in several cancers, SETD8 has emerged as a promising

target for therapeutic development.[4][6][7][8] UNC0379 serves as a critical tool for

investigating the biological functions of SETD8 and for exploring its therapeutic potential.

This document provides detailed application notes and a comprehensive protocol for the

preparation of a UNC0379 stock solution in dimethyl sulfoxide (DMSO), ensuring optimal

solubility, stability, and performance in downstream applications.
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A summary of the key quantitative data for UNC0379 is presented in the table below for easy

reference and comparison.

Parameter Value Source(s)

Molecular Formula C23H35N5O2 [1][2]

Molecular Weight 413.56 g/mol [1][2]

Purity >98% [1]

Appearance
Crystalline solid, Off-white to

yellow solid
[3][9]

IC50 (SETD8) 7.3 µM [1][2]

Solubility in DMSO Up to 83 mg/mL (200.69 mM) [1][2][3][9]

Storage (Powder) -20°C for up to 3 years [9]

Storage (Stock Solution in

DMSO)

-20°C for up to 1 month, -80°C

for up to 1 year
[1][2][9]

Experimental Protocols
Materials

UNC0379 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[2][9]

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional, but recommended)[9]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM UNC0379 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM UNC0379 stock solution. Adjust

volumes as needed for different concentrations or final volumes.

Pre-handling Preparation:

Bring the UNC0379 powder and DMSO to room temperature before opening to prevent

condensation of moisture, as hygroscopic DMSO can reduce solubility.[2][9]

Ensure a sterile working environment, such as a laminar flow hood, to prevent

contamination of the stock solution.

Weighing the Compound:

Accurately weigh out 4.14 mg of UNC0379 powder using a calibrated analytical balance.

Calculation:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 1 mL x 413.56 g/mol = 4.1356 mg (rounded to 4.14 mg)

Dissolution in DMSO:

Transfer the weighed UNC0379 powder into a sterile microcentrifuge tube.

Add 1 mL of high-purity DMSO to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.
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If particulates are present, sonicate the solution in a water bath for 5-10 minutes, or until

the solution is clear.[9] Gentle heating can also be applied if necessary.

Aliquoting and Storage:

Once the UNC0379 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.[2][9]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1][2]

For long-term storage (up to 1 year), store the aliquots at -80°C.[2][9]

Mandatory Visualizations
UNC0379 Experimental Workflow
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Caption: Workflow for preparing and storing UNC0379 stock solution.
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Caption: UNC0379 inhibits SETD8, affecting H4K20 methylation and p53 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10120311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10120311/
https://www.mdpi.com/2072-6694/14/21/5367
https://www.invivochem.com/unc0379.html
https://www.invivochem.com/unc0379.html
https://www.invivochem.com/unc0379.html
https://www.researchgate.net/figure/Effects-of-UNC0379-a-SETD8-selective-inhibitor-in-HGSOC-cell-lines-A-In-vitro_fig4_346974743
https://www.medchemexpress.com/UNC0379.html
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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